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Compound of Interest

Compound Name: 1-Nitrosopiperazine

Cat. No.: B026205

1-Nitrosopiperazine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
relevant experimental protocols for 1-Nitrosopiperazine. The information is intended to
support research, development, and safety assessment activities involving this compound.

Chemical Properties and Structure

1-Nitrosopiperazine is a semi-volatile N-nitrosamine compound. It is recognized as a potential
genotoxic impurity in pharmaceutical products, necessitating rigorous control and monitoring.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Nitrosopiperazine is presented in
the table below. It is important to note that some physical properties, such as appearance, have
been reported with some variability in the literature.
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Property Value Source(s)

Molecular Formula CaH9N3O [1]

Molecular Weight 115.13 g/mol [1]

CAS Number 5632-47-3 [1]
Yellow crystalline solid or

Appearance _ (2]
green oil

Melting Point 69.80 °C

Boiling Point 243.00 °C (at 760 mmHg)

Density 1.2690 g/cm3 or 1.34 g/cm3
Moderately soluble in water;

Solubility soluble in organic solvents like
ethanol and acetone.

pKa (Predicted) 8.07+£0.10

Vapor Pressure 0.01 mmHg [1]

Molecular Structure

The structure of 1-Nitrosopiperazine consists of a piperazine ring with a nitroso group

attached to one of the nitrogen atoms.

IUPAC Name: 1-nitrosopiperazine[1]

SMILES: C1ICN(CCN1)N=OJ[1]

INChl: INChI=1S/C4HI9N30/c8-6-7-3-1-5-2-4-7/h5H,1-4H2[1]

InChiKey: CVTIZMOISGMZRJ-UHFFFAOYSA-N[1]
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Carcinogenic Mechanism of 1-Nitrosopiperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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